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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-1sopropylanisole (CAS No. 4132-48-3), also known as p-isopropylanisole or 4-
methoxycumene, is an aromatic ether utilized in various chemical syntheses and research
applications. A thorough understanding of its safety and hazard profile is paramount for
ensuring safe handling, storage, and disposal, thereby minimizing risks to personnel and the
environment. This technical guide provides an in-depth overview of the known safety and
hazard information for 4-isopropylanisole, compiled from safety data sheets and chemical
databases. It is intended to serve as a crucial resource for researchers, scientists, and
professionals in the field of drug development.

GHS Hazard Identification and Classification

4-l1sopropylanisole is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards associated
with this compound are related to its effects on the skin, eyes, and respiratory system, as well
as its potential for harm if ingested or absorbed through the skin.

The GHS classification for 4-Isopropylanisole is as follows:

¢ Acute Toxicity, Oral: Category 4, Harmful if swallowed.[1]
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Acute Toxicity, Dermal: Category 4, Harmful in contact with skin.[1]

Skin Corrosion/Irritation: Category 2, Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Category 2, Causes serious eye irritation.[2]

Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory
irritation.[2]

Signal Word: Warning

Hazard Pictograms:

Pictogram Hazard Class

t, Acute Toxicity (Oral, Dermal), Skin Irritation, Eye
waalt text o - o
Irritation, Specific Target Organ Toxicity

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety handling and
emergency procedures section of this guide.

Toxicological Data
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Quantitative toxicological data for 4-isopropylanisole is limited in publicly available literature.
The following tables summarize the available data. It is important to note the absence of
specific oral and dermal LD50 values for 4-isopropylanisole. Data for a structurally similar
compound, 4-isopropylaniline, is provided for informational purposes only and should not be
used for direct risk assessment of 4-isopropylanisole.

Table 1: Acute Toxicity Data for 4-lsopropylanisole

Endpoint Species Route Value Reference

Merck Millipore

LC50 Rat Inhalation 8.7 mg/L (4 h)

SDS
Table 2: Acute Toxicity Data for 4-l1sopropylaniline (Analogue Compound)

Endpoint Species Route Value Reference
Thermo Fisher

LD50 Rat Oral 985 mg/kg o
Scientific SDS
Thermo Fisher

LD50 Rat Dermal 1015 mg/kg

Scientific SDS

Disclaimer: The data for 4-isopropylaniline is provided for contextual purposes only due to
structural similarities. It does not represent the confirmed toxicity of 4-isopropylanisole.

Experimental Protocols for Hazard Assessment

The hazard classifications for 4-isopropylanisole are determined using standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). These guidelines ensure the reproducibility and reliability
of the data.

3.1. Acute Oral Toxicity (OECD Test Guideline 401)

This guideline details a method for assessing the acute oral toxicity of a substance. The test
substance is administered in graduated doses to groups of experimental animals (typically
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rats), with one dose per group. Observations of effects and mortality are made over a defined
period. The LD50, the statistically derived single dose expected to cause death in 50% of the
animals, is then calculated.

3.2. Acute Dermal Toxicity (OECD Test Guideline 402)

This test evaluates the potential adverse effects of a substance following a single dermal
application. The substance is applied to a small area of the skin of experimental animals (often
rabbits or rats) for a specified duration. The animals are then observed for signs of toxicity and
mortality to determine the dermal LD50.

3.3. Acute Dermal Irritation/Corrosion (OECD Test Guideline 404)

This guideline describes a procedure to assess the potential of a substance to cause skin
irritation or corrosion. A small amount of the test substance is applied to the shaved skin of an
animal (usually a rabbit) under a semi-occlusive patch. The skin is then observed for signs of
erythema (redness) and edema (swelling) at specified intervals.

3.4. Acute Eye Irritation/Corrosion (OECD Test Guideline 405)

This test is used to evaluate the potential of a substance to cause eye irritation or corrosion. A
single dose of the substance is applied to the conjunctival sac of one eye of an experimental
animal (typically a rabbit), with the other eye serving as a control. The eyes are then examined
for lesions of the cornea, iris, and conjunctiva.

3.5. In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test Method (OECD Test
Guideline 431)

This in vitro method provides an alternative to animal testing for assessing skin corrosion. It
utilizes a reconstructed human epidermis model that mimics the biochemical and physiological
properties of the human epidermis. The test substance is applied topically to the tissue, and
cell viability is measured to determine the corrosive potential.

Environmental Hazards

Information on the environmental fate and ecotoxicity of 4-isopropylanisole is not extensive.
However, some data suggests potential for aquatic toxicity.
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Table 3: Ecotoxicity Data for 4-Isopropylanisole

Endpoint Species Duration Value Reference
_ ECHA
Daphnia magna ) )
EC50 48 hours > 40 mg/L Registration
(Water flea) ]
Dossier

Data on the toxicity to algae and the bioaccumulation potential of 4-isopropylanisole are not
readily available. Standard OECD guidelines for testing chemical effects on aquatic organisms
include the Fish, Acute Toxicity Test (OECD 203), Daphnia sp. Acute Immobilisation Test
(OECD 202), and the Alga, Growth Inhibition Test (OECD 201).

Visualized Workflows and Procedures
5.1. GHS Hazard Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of 4-
isopropylanisole based on its identified hazards.
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Caption: GHS classification workflow for 4-Isopropylanisole.
5.2. Safety Handling and Emergency Response Logic

This diagram outlines the logical flow of actions for safe handling and emergency response

when working with 4-isopropylanisole.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1583350?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583350?utm_src=pdf-body
https://www.benchchem.com/product/b1583350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Procedures Emergency Response

Working with
4-isopropylanisole
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Store in a tightly closed container
ina cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: Safety handling and emergency response logic for 4-lsopropylanisole.

Conclusion

4-l1sopropylanisole presents moderate acute toxicity, skin and eye irritation, and respiratory
tract irritation hazards. While comprehensive quantitative toxicity data is not fully available, the
existing information necessitates stringent adherence to safety protocols. All personnel
handling this substance must be thoroughly familiar with its GHS classification and the
associated precautionary measures. The use of appropriate engineering controls, personal
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protective equipment, and adherence to proper handling and emergency procedures are critical
to mitigate the risks associated with its use in a research and development setting. Further
toxicological and ecotoxicological studies would be beneficial to provide a more complete
safety profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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